Cas no 728864-74-2 (2-Chloro-4-[(2-ethyl-piperidine-1-carbonyl)-amino]-benzenesulfonyl chloride)

• Product Name: 2-Chloro-4-[(2-ethyl-piperidine-1-carbonyl)-amino]-benzenesulfonyl chloride
• CAS No: 728864-74-2
• MF: C₁₄H₁₈Cl₂N₂O₃S
• MW: 365.275320529938
• CID: 4788960
• Update Time: 2025-05-20

2-Chloro-4-[(2-ethyl-piperidine-1-carbonyl)-amino]-benzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-[(2-ethyl-piperidine-1-carbonyl)-amino]-benzenesulfonyl chloride
• 2-Chloro-4-(2-ethylpiperidine-1-carboxamido)benzene-1-sulfonyl chloride

• Inchi： 1S/C14H18Cl2N2O3S/c1-2-11-5-3-4-8-18(11)14(19)17-10-6-7-13(12(15)9-10)22(16,20)21/h6-7,9,11H,2-5,8H2,1H3,(H,17,19)
• InChI Key： UMAWSMDPOSPKRW-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC(N1CCCCC1CC)=O)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 495
• XLogP3: 3.6
• Topological Polar Surface Area: 74.9

Additional information on 2-Chloro-4-[(2-ethyl-piperidine-1-carbonyl)-amino]-benzenesulfonyl chloride

Comprehensive Overview of 2-Chloro-4-[(2-ethyl-piperidine-1-carbonyl)-amino]-benzenesulfonyl chloride (CAS No. 728864-74-2)

2-Chloro-4-[(2-ethyl-piperidine-1-carbonyl)-amino]-benzenesulfonyl chloride (CAS No. 728864-74-2) is a specialized sulfonyl chloride derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique piperidine and benzenesulfonyl functional groups, has garnered attention for its role as a key intermediate in the synthesis of bioactive molecules. Researchers and industries are increasingly exploring its potential due to its versatile reactivity and structural features.

The molecular structure of 2-Chloro-4-[(2-ethyl-piperidine-1-carbonyl)-amino]-benzenesulfonyl chloride includes a chloro-substituted benzene ring and a 2-ethyl-piperidine moiety, which contribute to its stability and reactivity. These features make it a valuable building block for constructing complex molecules, particularly in drug discovery. Recent trends in AI-driven drug design and high-throughput screening have highlighted the importance of such intermediates, as they enable rapid diversification of chemical libraries.

One of the most frequently searched questions related to this compound is: "What are the synthetic applications of 2-Chloro-4-[(2-ethyl-piperidine-1-carbonyl)-amino]-benzenesulfonyl chloride?" The answer lies in its ability to act as a sulfonylation agent, facilitating the introduction of sulfonyl groups into target molecules. This property is critical in the development of sulfonamide-based drugs, which are widely used for their antimicrobial and anti-inflammatory properties. Additionally, its piperidine component is often leveraged in CNS-targeting therapeutics, addressing conditions like Parkinson's disease and depression.

Another hot topic in the scientific community is the green chemistry approach to synthesizing such intermediates. Researchers are investigating eco-friendly solvents and catalytic methods to produce 2-Chloro-4-[(2-ethyl-piperidine-1-carbonyl)-amino]-benzenesulfonyl chloride with minimal environmental impact. This aligns with global efforts to reduce the carbon footprint of chemical manufacturing, a subject frequently queried in sustainability-focused searches.

From a technical perspective, the compound's CAS No. 728864-74-2 serves as a unique identifier in regulatory and commercial databases, ensuring accurate tracking and compliance. Its benzenesulfonyl chloride core also makes it a subject of interest in material science, particularly in the development of advanced polymers and coatings. Users often search for "thermal stability of sulfonyl chloride derivatives" or "handling precautions for benzenesulfonyl compounds," reflecting the need for practical guidance in laboratory settings.

In summary, 2-Chloro-4-[(2-ethyl-piperidine-1-carbonyl)-amino]-benzenesulfonyl chloride (CAS No. 728864-74-2) is a multifaceted compound with broad applicability in modern chemistry. Its integration into drug discovery pipelines and sustainable synthesis initiatives underscores its relevance in both academic and industrial contexts. As the demand for tailor-made intermediates grows, this compound is poised to remain a focal point of innovation and research.